Cas no 2138155-47-0 (1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl-)

• Product Name: 1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl-
• CAS No: 2138155-47-0
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5279794
• Update Time: 2025-10-29

1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl-

• Inchi： 1S/C13H24N2O/c1-9(2)13(16)15-7-6-11-10(8-15)4-3-5-12(11)14/h9-12H,3-8,14H2,1-2H3
• InChI Key： UIHBJSBVTDDONL-UHFFFAOYSA-N
• SMILES： C(N1CCC2C(C1)CCCC2N)(=O)C(C)C

Additional information on 1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl-

Introduction to 1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl- and Its Significance in Modern Chemical Research

The compound with the CAS number 2138155-47-0, identified as 1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl-, represents a fascinating molecule with potential applications in the realm of pharmaceuticals and chemical synthesis. This compound, featuring a complex structure that includes an isquinolinyl moiety and an aminopropyl group, has garnered attention due to its unique chemical properties and potential biological activities. The detailed exploration of this molecule not only sheds light on its structural characteristics but also highlights its relevance in contemporary research.

The molecular framework of 1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl- is characterized by a blend of aromatic and aliphatic components. The presence of the isquinolinyl group, a derivative of isoquinoline, suggests possible interactions with biological targets due to its ability to mimic certain natural products known for their pharmacological effects. Isoquinoline derivatives have been widely studied for their roles in medicinal chemistry, often serving as scaffolds for developing drugs that target neurological disorders, cancer, and infectious diseases.

Furthermore, the aminopropyl substituent introduces a polar functional group that can enhance solubility and binding affinity. This dual functionality makes the compound an intriguing candidate for further investigation into drug design. The methyl group at the second carbon of the propanone backbone adds another layer of complexity, influencing both electronic and steric properties of the molecule. Such structural features are critical in determining how the compound interacts with biological systems.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including interactions with enzymes and receptors. The use of molecular docking simulations has become increasingly popular for screening potential drug candidates like 1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl-. These simulations can provide insights into binding affinities and potential side effects before experimental validation is necessary. Such computational approaches are vital in accelerating the drug discovery process and reducing costs associated with traditional trial-and-error methods.

In addition to its pharmaceutical potential, this compound may find applications in materials science. The unique combination of aromatic and aliphatic components could make it suitable for developing novel polymers or organic electronic materials. For instance, isoquinoline derivatives have been explored in the creation of light-emitting diodes (LEDs) and organic semiconductors due to their electron-donating properties. The presence of an amine group further enhances its utility in such applications by allowing for cross-linking reactions that improve material stability.

The synthesis of 1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl- presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions or asymmetric synthesis may be employed to achieve the desired structure efficiently. These methods not only improve the scalability of production but also allow for modifications that could enhance biological activity.

Recent studies have highlighted the importance of diversity in chemical libraries used for drug discovery. Compounds like 1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl-, with their unique structural motifs, contribute significantly to this diversity. By exploring molecules that deviate from conventional scaffolds, researchers can uncover new mechanisms of action and potentially overcome resistance issues associated with existing drugs. This approach aligns with the growing emphasis on innovative strategies in addressing global health challenges.

The regulatory landscape for new chemical entities also plays a crucial role in determining their development pathways. While 1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl- does not fall under restricted categories such as hazardous or controlled substances, compliance with safety standards is essential during synthesis and handling. Proper documentation and adherence to Good Manufacturing Practices (GMP) ensure that research activities remain ethical and sustainable.

Future directions for research on this compound may include exploring its interactions with specific proteins or enzymes relevant to diseases such as Alzheimer's or cancer. Preclinical studies could provide valuable data on efficacy and toxicity profiles, paving the way for clinical trials if promising results are obtained. Collaborative efforts between academic institutions and pharmaceutical companies are likely to be instrumental in translating laboratory findings into tangible therapeutic solutions.

In conclusion,1-Propanone, 1-(5-aminooctahydro-2(1H)-isoquinolinyl)-2-methyl-* represents a promising entity in chemical research with multifaceted applications ranging from drug development to advanced materials. Its unique structure offers opportunities for innovation while presenting challenges that require sophisticated synthetic methodologies. As research continues to evolve，this compound will undoubtedly play a significant role in advancing our understanding of molecular interactions and their implications for human health.